2-Bromo-4-thiocyanatophenol

• Molecular Formula: C7H4BrNOS
• Molecular Weight: 230.08 g/mol
• IUPAC Name: (3-bromo-4-hydroxyphenyl) thiocyanate
• InChI: InChI=1S/C7H4BrNOS/c8-6-3-5(11-4-9)1-2-7(6)10/h1-3,10H
• InChI Key: JJEULFXBSLTPGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SC#N)Br)O

Description

2-Bromo-4-thiocyanatophenol is a useful research compound. Its molecular formula is C7H4BrNOS and its molecular weight is 230.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of lead thiocyanate (6.49 g, 20.05 mmol) in CH2Cl2 (125 mL) under nitrogen at 0° C. PhICl2 (4.41 g, 16.05 mmol) was added in one portion. After 20 min at 0° C. a solution of 2-bromophenol (2.31 g, 1.55 mL, 13.37 mmol) in CH2Cl2 (10 mL) was added. After stirring the mixture for 45 min at 0° C. the salts were filtered and the solvent evaporated. The crude mixture was purified by silica gel flash chromatography (hexane-EtOAc 5:1→2:1) to yield 1 (2-bromo4-thiocyanatophenol) (1031 mg, 33%) as a pale yellow oil.